Cas no 374067-80-8 (4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile)

• Product Name: 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile
• CAS No: 374067-80-8
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• CID: 293204
• PubChem ID: 45486744
• Update Time: 2025-06-08

4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((4-Hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)amino)benzonitrile
• 4-[(4,6-Dihydroxy-2-pyrimidinyl)amino]benzonitrile
• 4-((4,6-DIHYDROXYPYRIMIDIN-2-YL)AMINO)BENZONITRILE
• 4-(4,6-Dihydroxypyrimidin-2-ylamino)benzonitrile
• 4-[(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)amino]Benzonitrile
• 4-[(4-hydroxy-6-oxo-1H-pyrimidin-2-yl)amino]benzonitrile
• QC-46
• 4-[(1,4-Dihydro-6-hydroxy-4-oxo-2-pyrimidinyl)amino]benzonitrile
• AC-28377
• DTXSID50670439
• 4-(4-Hydroxy-6-oxo-1,6-dihydro-pyrimidin-2-ylamino)-benzonitrile;4-((4-Hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)amino)benzonitrile
• 4-(4,6-dihydroxypyrimidine-2-yl-amino)benzonitrile
• 4-[(4-Hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)amino]benzonitrile
• AKOS015917829
• SB59577
• FT-0666953
• CHEMBL566372
• HJFLUKUOXWTIBQ-UHFFFAOYSA-N
• A6394
• EC 609-425-1
• SCHEMBL249084
• 374067-80-8
• NS00008257
• DB-069535
• 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile

• MDL： MFCD17015090
• Inchi： 1S/C11H8N4O2/c12-6-7-1-3-8(4-2-7)13-11-14-9(16)5-10(17)15-11/h1-5H,(H3,13,14,15,16,17)
• InChI Key： HJFLUKUOXWTIBQ-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(=N1)NC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 228.06500
• Monoisotopic Mass: 228.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.5A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.44
• Refractive Index: 1.696
• PSA: 102.06000
• LogP: 1.57608

4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile

Introduction to 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile (CAS No. 374067-80-8)

4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile, a compound with the chemical identifier CAS No. 374067-80-8, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse applications in medicinal chemistry. The presence of both hydroxyl and amino functional groups in its molecular structure suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>4,6-dihydroxy-2-pyrimidinyl moiety is a key feature of this compound, contributing to its potential interactions with various biological targets. Pyrimidine derivatives have been extensively studied for their roles in inhibiting enzymes and receptors involved in critical cellular processes. The benzonitrile group at the para position relative to the pyrimidine ring further enhances the compound's pharmacological profile by introducing additional sites for hydrogen bonding and electronic interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with mechanisms that address unmet medical needs. Among these, compounds targeting inflammatory and immunomodulatory pathways have been particularly explored. The< strong>aminobenzonitrile moiety in 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile is particularly intriguing as it can serve as a linker for connecting different pharmacophores or as an anchor for binding to specific protein targets. This versatility makes it an attractive candidate for drug discovery initiatives.

One of the most promising areas of research involving this compound is its potential application in oncology. Pyrimidine-based inhibitors have shown efficacy in disrupting key signaling pathways involved in cancer cell proliferation and survival. The< strong>4,6-dihydroxy substituents on the pyrimidine ring may facilitate interactions with DNA or RNA, leading to mechanisms that impair tumor growth. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are overexpressed in various cancer types.

The< strong>aminobenzonitrile group also opens up possibilities for further derivatization to enhance solubility, bioavailability, and target specificity. For instance, introduction of amine-reactive groups can allow for conjugation with peptides or antibodies, enabling targeted drug delivery systems. Additionally, modifications at the benzonitrile position could introduce additional hydrogen bond donors or acceptors, fine-tuning the compound's affinity for biological targets.

Emerging research also highlights the potential of this compound in neurodegenerative diseases. The structural motif shared by 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile has been observed to interact with receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. The< strong>4,6-dihydroxy pyrimidine core is particularly noteworthy for its ability to modulate neurotransmitter release and receptor activity. Further investigation into its pharmacological effects on neural pathways could uncover novel therapeutic strategies.

In conclusion, 4-(4,6-Dihydroxy-2-pyrimidinyl)aminobenzonitrile represents a promising lead compound with multifaceted applications in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new mechanisms of disease pathogenesis and target identification, compounds like this are poised to play a significant role in addressing critical unmet medical needs.